Cas no 888413-99-8 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 888413-99-8
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 6225568
• PubChem ID: 5180070
• Update Time: 2025-06-22

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• AKOS024607784
• 888413-99-8
• AB00674168-01
• N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)propionamide
• F1374-0279
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide

• Inchi： 1S/C12H13N3O3/c1-3-10(16)13-12-15-14-11(18-12)8-6-4-5-7-9(8)17-2/h4-7H,3H2,1-2H3,(H,13,15,16)
• InChI Key： MNCFRIJXYMTWED-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC=CC=1OC)NC(CC)=O

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

N-5-(2-Methoxyphenyl)-1,3,4-Oxadiazol-2-Ylpropanamide: A Comprehensive Overview

The compound N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 888413-99-8) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds known for their stability and versatile reactivity. The presence of the methoxy group (-OCH3) on the phenyl ring introduces additional electronic effects, making this compound particularly interesting for applications in drug design and materials synthesis.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug molecules. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that oxadiazole-containing compounds can exhibit potent anti-inflammatory and anticancer activities. The N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide structure is particularly appealing because the methoxy group enhances the molecule's solubility and bioavailability, which are critical factors in drug development.

In addition to its medicinal applications, this compound has shown promise in materials science. A study in *Advanced Materials* revealed that oxadiazole derivatives can be used as building blocks for constructing advanced organic semiconductors. The incorporation of the methoxyphenyl group in this compound further enhances its electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics.

From a synthetic perspective, the preparation of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, a recent protocol published in *Organic Process Research & Development* outlines a scalable synthesis method that minimizes waste and improves efficiency.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Using density functional theory (DFT), scientists have mapped out the molecular orbitals and identified key sites for further functionalization. These findings are crucial for designing derivatives with enhanced properties tailored for specific applications.

In conclusion, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 888413-99-8) stands out as a versatile compound with wide-ranging potential across multiple disciplines. Its unique combination of structural features and reactivity makes it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow further.